5-[5,6-dichloro-1-(3,4-dichlorobenzyl)-1H-1,3-benzimidazol-2-yl]-2(1H)-pyridinone

• IUPAC Name: 5-[5,6-dichloro-1-[(3,4-dichlorophenyl)methyl]benzimidazol-2-yl]-1H-pyridin-2-one
• InChI: InChI=1S/C19H11Cl4N3O/c20-12-3-1-10(5-13(12)21)9-26-17-7-15(23)14(22)6-16(17)25-19(26)11-2-4-18(27)24-8-11/h1-8H,9H2,(H,24,27)
• InChI Key: VNRLFXIUGYIZQF-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1CN2C3=CC(=C(C=C3N=C2C4=CNC(=O)C=C4)Cl)Cl)Cl)Cl
• Molecular Formula: C19H11Cl4N3O
• Molecular Weight: 439.1 g/mol

Description

5-[5,6-dichloro-1-(3,4-dichlorobenzyl)-1H-1,3-benzimidazol-2-yl]-2(1H)-pyridinone is a useful research compound. Its molecular formula is C19H11Cl4N3O and its molecular weight is 439.12. The purity is usually 95%.
BenchChem offers high-quality 5-[5,6-dichloro-1-(3,4-dichlorobenzyl)-1H-1,3-benzimidazol-2-yl]-2(1H)-pyridinone suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 5-[5,6-dichloro-1-(3,4-dichlorobenzyl)-1H-1,3-benzimidazol-2-yl]-2(1H)-pyridinone including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Modification

• The compound is involved in the synthesis of 5-(1H-benzimidazol-2-yl)-1H-pyrazolo[3,4-b]pyridines through reactions that produce compounds with a 1,4-dihydropyridine ring, achieved via the Hantzsch reaction and subsequent aromatization (Dzvinchuk, 2007).

Potential in Cancer Research

• Organometallic complexes of 3-(1H-benzimidazol-2-yl)-1H-pyrazolo[3,4-b]pyridines, which include modifications of this compound, show potential as anticancer agents. These complexes have been studied for their cytotoxicity and cell cycle effects in human cancer cells, as well as for their inhibitory activity on cyclin-dependent kinases (Cdks) (Stepanenko et al., 2011).

Chemical Properties and Characterization

• Studies focus on the synthesis and characterization of related compounds, such as 5,6-dichloro/dimethyl-2-(dimethoxyphenyl)-1H-benzimidazoles, which are characterized using various spectroscopic techniques. These studies provide insights into the molecular geometry, stability, and electronic properties of these compounds (Gürbüz et al., 2016).

Application in Material Science

• The compound's derivatives have been explored for their optical properties. For example, studies on novel 5-(3-aryl-1H-pyrazol-5-yl)-2-(3-butyl-1-chloroimidazo[1,5-a]pyridin-7-yl)-1,3,4-oxadiazoles focus on their fluorescence spectral characteristics, suggesting potential applications in materials science, such as in light-emitting devices (Ge et al., 2014).

Pharmaceutical Research

• In the pharmaceutical domain, the synthesis of 3-(1H-benzimidazol-2-yl)-5-isoquinolin-4-ylpyrazolo[1,2-b]pyridine, a potent CDK1 inhibitor, demonstrates the potential of this compound and its derivatives in the development of new drugs, particularly for cancer treatment (Huang et al., 2007).

Mechanism of Action

Target of Action

The primary targets of the compound are yet to be identified. The compound is a derivative of dichlorobenzamide , which has been shown to have various applications in the field of medicine . .

Mode of Action

The mode of action of this compound is currently unknown. It is a derivative of dichlorobenzamide , which is known to interact with various targets.

Biochemical Pathways

As a derivative of dichlorobenzamide , it may potentially affect similar biochemical pathways

Result of Action

As a derivative of dichlorobenzamide , it may potentially have similar effects